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Compound of Interest

Compound Name: Citronellyl butyrate
CAS No.: 141-16-2
Cat. No.: B089936
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Citronellyl butyrate (CAS 141-16-2), a widely used fragrance and flavoring agent. The
information presented herein is intended to assist in the identification, characterization, and
quality control of this compound. This document details available Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental
protocols for these analytical techniques.

Chemical Structure and Properties

Citronellyl butyrate, systematically named 3,7-dimethyloct-6-enyl butanoate, possesses the
chemical formula C14H2602 and a molecular weight of approximately 226.36 g/mol . It is a
colorless liquid with a characteristic fruity, rosy odor.

Spectroscopic Data

The following sections summarize the available spectroscopic data for Citronellyl butyrate,
presented in tabular format for clarity and ease of comparison.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR Data

The proton NMR spectrum of Citronellyl butyrate provides detailed information about the

hydrogen atom environments within the molecule.

Chemical Shift (8)

Coupling Constant

Multiplicit Assignment
ppm pRETY (J) Hz g
5.10 triplet 7.5 1H, CH=C(CHs)2
3.68 multiplet 2H, CHz2-O
_ 8H, -CH2-C=0, =C-
22-18 multiplet
CHz2-, -CH(CHs)-CH2-
] 3H, =C(CHs)z (one of
1.68 singlet
the methyls)
] 3H, =C(CHs3)2 (the
1.60 singlet
other methyl)
_ 3H, -CH(CHs)-, O-
1.7-1.52 multiplet
CH2-CHa-
14-11 multiplet 3H, -CHz2-CHs
0.91 doublet 6.5 3H, -CH(CHs3)-

13C NMR Data

Specific experimental 13C NMR chemical shift data for Citronellyl butyrate is not readily

available in the public domain. However, based on typical chemical shift ranges for esters and

related structures, the following are expected approximate chemical shifts. A spectrum was

noted to have been acquired on a Bruker AM-270 instrument.
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Chemical Shift (8) ppm (Predicted) Carbon Type
~173 C=0 (ester carbonyl)
~131 (C)=CH

~124 C=(C)H

~63 O-CH:

~37 -CH2-

~36 -CHa-

~29 -CH(CHs)-
~25 =C(CHs)2

~19 -CH(CH3)-
~18 -CH2-CHs

~17 =C(CHs)2

~13 -CH2-CHs

Infrared (IR) Spectroscopy

While a specific list of all absorption peaks for Citronellyl butyrate is not available, the key
characteristic infrared absorption bands for an aliphatic ester are well-established. An FTIR
spectrum of Citronellyl butyrate has been recorded using a neat capillary cell technique.

Wavenumber (cm~—?) Functional Group Vibrational Mode
~1735 - 1750 C=0 (Ester) Stretch
~1000 - 1300 C-O (Ester) Stretch
~2850 - 3000 C-H (Alkyl) Stretch

Mass Spectrometry (MS)
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Mass spectrometry data provides information about the mass-to-charge ratio of the molecule
and its fragments, aiding in the determination of its molecular weight and structure.

Electron lonization (EI-MS) Data

Two sets of fragmentation data from electron ionization mass spectrometry have been
reported.

Dataset 1 (Instrument: HITACHI M-80B)[1]

mlz Relative Intensity (%)
41.0 99.99
69.0 84.95
81.0 84.05
95.0 73.84
43.0 67.68

Dataset 2 (Instrument: HITACHI M-80)[1]

miz Relative Intensity (%)
95.0 99.99
81.0 98.88
82.0 89.50
123.0 81.23
69.0 79.96

Electrospray lonization (ESI-MS) Data

mlz lon

225.3 [M+H]*
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Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of a liquid

ester like Citronellyl butyrate.

NMR Spectroscopy

Sample Preparation: A small amount of the neat Citronellyl butyrate sample is dissolved in
a deuterated solvent, typically chloroform-d (CDCIs), in a standard 5 mm NMR tube.

Instrumentation: The spectrum is acquired on a high-resolution NMR spectrometer, for
instance, a 500 MHz instrument.

Data Acquisition: Standard one-dimensional *H and *3C NMR spectra are recorded. For H
NMR, parameters such as the number of scans, relaxation delay, and pulse width are
optimized to ensure a good signal-to-noise ratio. For 13C NMR, proton decoupling is typically
used to simplify the spectrum.

Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, and the
resulting spectrum is phase and baseline corrected. Chemical shifts are referenced to the
residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

Sample Preparation: For a neat liquid sample like Citronellyl butyrate, a thin film is
prepared between two salt plates (e.g., NaCl or KBr). A drop of the sample is placed on one
plate, and the second plate is carefully placed on top to spread the liquid.

Instrumentation: The analysis is performed using a Fourier Transform Infrared (FTIR)
spectrometer.

Data Acquisition: A background spectrum of the clean, empty salt plates is first recorded. The
sample is then placed in the spectrometer's sample compartment, and the sample spectrum
is acquired.

Data Processing: The instrument's software automatically subtracts the background
spectrum from the sample spectrum to produce the final IR spectrum, which is typically
plotted as transmittance or absorbance versus wavenumber (cm™1).
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Mass Spectrometry (GC-MS)

o Sample Preparation: The Citronellyl butyrate sample is diluted in a volatile organic solvent
(e.g., dichloromethane or hexane).

 Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) is used
for the analysis.

o Gas Chromatography: The diluted sample is injected into the GC, where it is vaporized and
separated on a capillary column. The GC oven temperature is programmed to ramp up to
ensure good separation of the components.

e Mass Spectrometry: As the compound elutes from the GC column, it enters the MS ion
source. For EI-MS, the molecules are bombarded with a high-energy electron beam, causing
ionization and fragmentation. The resulting ions are then separated by their mass-to-charge
ratio in the mass analyzer and detected.

» Data Analysis: The resulting mass spectrum shows the relative abundance of different
fragment ions, which can be used to elucidate the structure of the parent molecule.

Workflow and Data Relationships

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound and the relationship between the different analytical techniques.

Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of Citronellyl Butyrate: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089936/docs#spectroscopic-profile-of-citronellyl-
butyrate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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